Cas no 33967-48-5 (1,1-dioxothiolane-3,4-diol)

• Product name: 1,1-dioxothiolane-3,4-diol
• CAS No: 33967-48-5
• MF: C₄H₈O₄S
• MW: 152.16892
• MDL: MFCD00195965
• CID: 306234
• PubChem ID: 85693

1,1-dioxothiolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiophenediol,tetrahydro-, 1,1-dioxide
• 3,4-thiophenediol, tetrahydro-
• LogP
• Tetrahydrothiophene-3,4-diol
• 1,1-dioxothiolane-3,4-diol

• MDL： MFCD00195965
• Inchi： InChI=1S/C4H8O4S/c5-3-1-9(7,8)2-4(3)6/h3-6H,1-2H2
• InChI Key： LDVDYVUZEKIBDP-UHFFFAOYSA-N
• SMILES： C1C(C(CS1(=O)=O)O)O

Computed Properties

• Exact Mass: 120.02454
• Monoisotopic Mass: 152.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Experimental Properties

• Density: 1.704
• Boiling Point: 420.7°Cat760mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.645
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 1,1-dioxothiolane-3,4-diol

1,1-Dioxothiolane-3,4-Diol: A Comprehensive Overview

The compound with CAS No. 33967-48-5, commonly referred to as 1,1-dioxothiolane-3,4-diol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of thiolane, a five-membered ring containing sulfur and oxygen atoms. The 1,1-dioxothiolane structure is characterized by a sulfur atom at position 1 and two oxygen atoms in the dioxolane ring, which contributes to its unique chemical properties.

Recent studies have highlighted the potential of 1,1-dioxothiolane-3,4-diol in various applications, particularly in the development of advanced materials and pharmaceuticals. Its ability to form stable complexes with metal ions has made it a valuable component in coordination chemistry. Researchers have explored its use as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

The synthesis of 1,1-dioxothiolane-3,4-diol typically involves multi-step reactions, including oxidation and cyclization processes. One notable method involves the oxidation of thioethers to form the dioxolane ring. This approach has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been extensively studied, revealing its resistance to thermal degradation and chemical corrosion.

In terms of physical properties, 1,1-dioxothiolane-3,4-diol exhibits a high melting point and moderate solubility in common organic solvents. These characteristics make it suitable for use in high-temperature applications and as a stabilizing agent in formulations. Additionally, its hydroxyl groups at positions 3 and 4 enable it to participate in hydrogen bonding, which is crucial for its role in biological systems.

Recent research has also focused on the biological activity of 1,1-dioxothiolane-3,4-diol. Studies have shown that it exhibits antioxidant properties, which could be beneficial in the development of new drugs targeting oxidative stress-related diseases. Furthermore, its ability to chelate metal ions such as copper and zinc suggests potential applications in treating metal-associated disorders.

The environmental impact of 1,1-dioxothiolane-3,4-diol has also been a topic of interest. Research indicates that it is biodegradable under certain conditions and does not pose significant risks to aquatic life when used responsibly. This makes it an eco-friendly choice for industries seeking sustainable chemical solutions.

In conclusion, 1,1-dioxothiolane-3,4-diol (CAS No. 33967-48-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for scientists and engineers alike. As research continues to uncover new uses for this compound, its role in advancing technology and medicine is expected to grow significantly.